Cas no 2242747-93-7 (rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans)

• Product Name: rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans
• CAS No: 2242747-93-7
• MF: C₆H₉ClF₃NO₂
• MW: 219.589371442795
• MDL: MFCD29055415
• CID: 5563896
• PubChem ID: 121553315
• Update Time: 2025-10-24

rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride
• AT19224
• EN300-253146
• TRANS-3-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
• 2242747-93-7
• Z2298094311
• Rel-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans
• AKOS034811228
• (2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride
• 1909287-14-4

• MDL： MFCD29055415
• Inchi： 1S/C6H8F3NO2.ClH/c7-6(8,9)3-1-2-10-4(3)5(11)12;/h3-4,10H,1-2H2,(H,11,12);1H/t3-,4-;/m1./s1
• InChI Key： VMHOUBODDGCOQF-VKKIDBQXSA-N
• SMILES： Cl.FC([C@@H]1CCN[C@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 219.0273907g/mol
• Monoisotopic Mass: 219.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans

Comprehensive Overview of rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans (CAS No. 2242747-93-7)

The compound rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans (CAS No. 2242747-93-7) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and carboxylic acid moiety, make it a valuable building block for drug discovery and development. The trans configuration and rac-(2R,3R) stereochemistry further enhance its applicability in asymmetric synthesis and enantioselective catalysis.

In recent years, the demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a precursor for protease inhibitors and enzyme modulators, aligning with the growing focus on targeted therapies. The hydrochloride salt form improves solubility, a critical factor in formulation development, which is a hot topic in preclinical research.

The synthesis of rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans involves multi-step organic transformations, including stereoselective hydrogenation and chiral resolution. These methods are frequently searched in academic databases, reflecting the compound's relevance in medicinal chemistry. Its pyrrolidine core is structurally analogous to several FDA-approved drugs, making it a candidate for scaffold hopping strategies in drug design.

From an industrial perspective, scalability and green chemistry approaches for producing this compound are under investigation. Environmental concerns have driven searches for solvent-free synthesis and catalytic methods, which could reduce waste in large-scale manufacturing. The trifluoromethyl group’s role in improving lipophilicity is another trending subtopic in ADME optimization studies.

Analytical characterization of CAS No. 2242747-93-7 typically employs HPLC, NMR, and mass spectrometry, with emphasis on chiral purity analysis. These techniques are crucial for quality control, a subject of high interest in GMP compliance discussions. The compound’s stability under various pH conditions is also a frequent research focus, particularly for oral dosage form development.

In summary, rac-(2R,3R)-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid hydrochloride, trans represents a versatile intermediate with broad applications. Its intersection with trending topics like fluorine chemistry, chiral synthesis, and drug formulation ensures continued relevance in both academic and industrial settings. Future studies may explore its utility in bioconjugation or as a ligand in metal-catalyzed reactions, areas gaining traction in peer-reviewed literature.